Cas no 306960-29-2 (2-amino-1,4-dihydro-4-oxo-3-Pyridinecarbonitrile)

• Product Name: 2-amino-1,4-dihydro-4-oxo-3-Pyridinecarbonitrile
• CAS No: 306960-29-2
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 300311
• Update Time: 2024-01-27

2-amino-1,4-dihydro-4-oxo-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-1,4-dihydro-4-oxo-3-Pyridinecarbonitrile
• 3-Pyridinecarbonitrile,2-amino-1,4-dihydro-4-oxo-(9CI)
• 2-amino-3-cyano-1H-pyrid-4-one
• 3-Pyridinecarbonitrile,2-amino-1,4-dihydro-4-oxo-
• 3-Pyridinecarbonitrile, 2-amino-1,4-dihydro-4-oxo-

• Inchi： 1S/C6H5N3O/c7-3-4-5(10)1-2-9-6(4)8/h1-2H,(H3,8,9,10)
• InChI Key： MDPCRXKLACTXDZ-UHFFFAOYSA-N
• SMILES： C1(N)NC=CC(=O)C=1C#N

Computed Properties

• Exact Mass: 135.04335
• Monoisotopic Mass: 135.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 352.0±42.0 °C(Predicted)
• PSA: 78.91
• pka: 10.12±0.69(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles